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Compound of Interest

Compound Name: Cathepsin C-IN-6

Cat. No.: B15577896

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution and storage of
Cathepsin C-IN-6, a potent, E-64c-hydrazide based inhibitor of Cathepsin C. Adherence to
these guidelines is crucial for maintaining the inhibitor's activity and ensuring experimental
reproducibility.

Product Information

Cathepsin C-IN-6 is an irreversible inhibitor of Cathepsin C, a lysosomal cysteine protease that
plays a key role in the activation of serine proteases in immune cells.[1][2] By inhibiting
Cathepsin C, this compound can block the activation of downstream targets like neutrophil
elastase, making it a valuable tool for studying inflammatory diseases such as chronic
obstructive pulmonary disease (COPD).[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative data for Cathepsin C-IN-6.
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Property Value Source

Molecular Formula C24H35Ns504 [2]

Solubility 10 mM in DMSO [2]

Recommended Storage (Solid) -r:(c))i;Ct:L,Jrzrotected from light and General Best Practice

Recommended Storage (Stock  -80°C in aliquots, protected )
General Best Practice

Solution) from light
Typically shipped at room

Shipping Condition ypicaty shipp [2]
temperature

Experimental Protocols
Reconstitution of Cathepsin C-IN-6

Objective: To prepare a stock solution of Cathepsin C-IN-6 at a specified concentration for use
in downstream experiments.

Materials:

Cathepsin C-IN-6 (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips
Protocol:

o Pre-equilibration: Before opening, allow the vial of Cathepsin C-IN-6 to equilibrate to room
temperature for at least 20 minutes. This prevents condensation from forming on the
compound, which can affect its stability.

¢ Solvent Addition: Based on the desired stock concentration (e.g., 10 mM), calculate the
required volume of DMSO. For example, to prepare a 10 mM stock solution from 1 mg of
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Cathepsin C-IN-6 (Molecular Weight: 477.6 g/mol ), you would add 20.94 uL of DMSO.

» Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing
the Cathepsin C-IN-6 powder.

» Vortexing: Cap the vial tightly and vortex for 1-2 minutes to ensure complete dissolution of
the compound. Visually inspect the solution to ensure no solid particles remain. Gentle
warming (to 37°C) and sonication can be used to aid dissolution if necessary.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the inhibitor, it is highly
recommended to aliquot the stock solution into single-use volumes in sterile, low-protein
binding microcentrifuge tubes.

e Labeling: Clearly label each aliquot with the compound name, concentration, date of
preparation, and solvent.

Storage of Cathepsin C-IN-6

Objective: To ensure the long-term stability and activity of both the solid compound and the
reconstituted stock solution.

Protocol for Solid Compound:

e Upon receipt, store the lyophilized Cathepsin C-IN-6 at -20°C, protected from light and
moisture.

o Keep the vial tightly sealed to prevent moisture absorption.

Protocol for Stock Solution:

Store the aliquoted stock solutions at -80°C for long-term storage.

For short-term storage (up to one week), aliquots may be stored at -20°C.

Protect the aliquots from light.

When needed for an experiment, thaw a single aliquot at room temperature and use it
immediately.
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¢ Crucially, avoid repeated freeze-thaw cycles of the stock solution. Discard any unused
portion of a thawed aliquot.

Visualizations
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Reconstitution Workflow
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Caption: Workflow for the reconstitution and storage of Cathepsin C-IN-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15577896#reconstitution-and-storage-of-cathepsin-c-
in-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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